Cas no 888416-98-6 (N-(4-amino-6-oxo-2-{(phenylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide)

• Product Name: N-(4-amino-6-oxo-2-{(phenylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide
• CAS No: 888416-98-6
• MF: C₂₀H₁₉N₅O₄S
• MW: 425.460962533951
• CID: 6338781
• PubChem ID: 135705795
• Update Time: 2025-11-03

N-(4-amino-6-oxo-2-{(phenylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-6-oxo-2-{(phenylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide
• 888416-98-6
• F1880-0638
• N-[4-amino-2-(2-anilino-2-oxoethyl)sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-methoxybenzamide
• AB00676806-01
• AKOS024616701
• N-(4-amino-6-oxo-2-((2-oxo-2-(phenylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

• Inchi： 1S/C20H19N5O4S/c1-29-14-9-7-12(8-10-14)18(27)23-16-17(21)24-20(25-19(16)28)30-11-15(26)22-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,22,26)(H,23,27)(H3,21,24,25,28)
• InChI Key： TZRBFHBUXDPLFP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NC(=C(C(N1)=O)NC(C1C=CC(=CC=1)OC)=O)N

Computed Properties

• Exact Mass: 425.11577528g/mol
• Monoisotopic Mass: 425.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 160Ų

Additional information on N-(4-amino-6-oxo-2-{(phenylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

Comprehensive Analysis of N-(4-amino-6-oxo-2-{(phenylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide (CAS No. 888416-98-6)

The compound N-(4-amino-6-oxo-2-{(phenylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide (CAS No. 888416-98-6) is a structurally complex molecule with significant potential in pharmaceutical and biochemical research. Its unique pyrimidine core, combined with methoxybenzamide and phenylcarbamoyl functionalities, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in enzyme inhibition and targeted therapy, aligning with the growing demand for precision medicine.

One of the key features of this compound is its sulfanyl group, which enhances its reactivity and potential as a biochemical probe. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative diseases. The 4-methoxybenzamide moiety further contributes to its solubility and bioavailability, addressing common challenges in drug formulation.

In the context of AI-driven drug discovery, CAS No. 888416-98-6 has garnered attention due to its compatibility with machine learning models for molecular docking. This aligns with the surge in searches for "computational chemistry tools" and "AI in pharmaceuticals". Its dihydropyrimidin scaffold is also being investigated for antiviral properties, a pressing need in post-pandemic research.

The synthesis of N-(4-amino-6-oxo-2-{(phenylcarbamoyl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide involves multi-step organic reactions, often leveraging green chemistry principles to minimize environmental impact—a priority for modern labs. Analytical techniques like HPLC and NMR are critical for purity verification, reflecting the industry's emphasis on quality control.

From a commercial perspective, this compound is cataloged by major chemical suppliers as a research-grade material. Its pricing and availability are frequently queried alongside terms like "custom synthesis" and "bulk procurement". Regulatory compliance, particularly regarding REACH and GMP, is another common concern among buyers.

Future directions for CAS No. 888416-98-6 include exploring its structure-activity relationships (SAR) and derivatization for enhanced efficacy. As the scientific community shifts toward fragment-based drug design, this molecule's modular structure positions it as a valuable building block. Collaborative studies between academia and industry could unlock its full potential, making it a compound to watch in coming years.